![molecular formula C3ClF3N2S B1281881 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole CAS No. 672-35-5](/img/structure/B1281881.png)
5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole
Overview
Description
5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole (5-CF3-1,2,4-TD) is a heterocyclic compound used in a variety of scientific research applications. It is a five-membered ring containing a chlorine atom and three trifluoromethyl groups. 5-CF3-1,2,4-TD is of interest due to its ability to act as an electron donor, electron acceptor, or both. As such, it has been used as a ligand in coordination chemistry, as an intermediate in organic synthesis, and as a catalyst in various catalytic processes. Furthermore, 5-CF3-1,2,4-TD has been found to possess a variety of biochemical and physiological effects in both in vitro and in vivo studies.
Scientific Research Applications
Spectroscopy and Structure Analysis
5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole has been investigated for its structural and thermal properties. Using spectroscopy methods such as mid-infrared, Raman, ultraviolet, and photoelectron spectroscopy, along with quantum-chemical calculations, researchers have detailed the vibrational and electronic character of the molecule. This study is significant for understanding the molecular structure and properties of this chemical (Pasinszki et al., 2019).
Antifungal Applications
Research has been conducted on substituted 1,2,4-thiadiazoles, including this compound, for their potential as soil fungicides. This involves the synthesis of these compounds and their evaluation as antifungal agents, contributing to agricultural chemistry (Narayanan et al., 1966).
Continuous Flow Synthesis
A continuous flow process has been developed for the synthesis and derivatization of 1,2,4-thiadiazole heterocycles, including this compound. This method focuses on the safe handling of hazardous reagents and the elimination of malodorous and corrosive by-products, offering a safer and more efficient way to produce these compounds (Baumann & Baxendale, 2017).
Antimalarial Properties
There has been research into the antimalarial properties of derivatives of this compound. These compounds have shown promising activity against malaria, leading to the synthesis of various derivatives for further evaluation and potential development as antimalarial drugs (Faslager et al., 1973).
Synthesis of New Molecules
The compound has been used in the synthesis of new molecules, particularly in the field of biologically active substances. This includes the study of reactions with haloalkanes and the establishment of the structures of the resulting compounds. Such research is vital for the development of new pharmacologically active compounds (Hotsulia & Fedotov, 2020).
Bioactive Properties
Research into 1,3,4-thiadiazole derivatives, including this compound, has revealed significant bioactivities. These compounds have been reported to possess diverse biological effects like insecticidal, fungicidal, and herbicidal activities. This makes them of considerable interest in agrochemistry and medicinal chemistry (Tan et al., 2006).
Future Directions
: Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. Read more : Sigma-Aldrich. (n.d.). 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde. Link : ChemSpider. (n.d.). 5-Chloro-3-(trifluoromethyl)pyridazine. Link
properties
IUPAC Name |
5-chloro-3-(trifluoromethyl)-1,2,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3ClF3N2S/c4-2-8-1(9-10-2)3(5,6)7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZJFFUPCJJZSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NSC(=N1)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3ClF3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50534289 | |
Record name | 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50534289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
672-35-5 | |
Record name | 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50534289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can you elaborate on the thermal and photochemical decomposition of 5-chloro-3-(trifluoromethyl)-1,2,4-thiadiazole discussed in the paper?
A2: The research investigates how this compound breaks down when exposed to heat and light. The researchers discovered that upon decomposition, a key product formed is trifluoroacetonitrile N-sulfide. [] This finding suggests that the 1,2,4-thiadiazole ring undergoes cleavage during the decomposition process. This information could be valuable for understanding the stability and potential applications of this compound.
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